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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010

Abstract: This document provides a comprehensive technical overview of the synthesis of
adipimide from adipic acid and ammonia. Adipimide is a crucial intermediate in various
industrial chemical processes, including the production of nylon 6,6 precursors. This guide is
intended for researchers, scientists, and professionals in drug development and materials
science, offering detailed insights into the reaction mechanisms, kinetic data, and experimental
protocols. The synthesis primarily involves a two-step process: the neutralization of adipic acid
with ammonia to form an ammonium salt, followed by a dehydration step to yield adipamide.
The efficiency of this conversion is significantly influenced by reaction conditions such as
temperature and the use of catalysts.

Reaction Pathway and Mechanism

The synthesis of adipimide (also referred to as adipamide) from adipic acid and gaseous
ammonia is a well-established industrial process. The reaction proceeds through an initial acid-
base neutralization, followed by thermal dehydration.

» Neutralization: Adipic acid, a dicarboxylic acid, reacts with two equivalents of ammonia to
form diammonium adipate, an ammonium salt. This is a rapid, exothermic reaction.

o HOOC-(CH2)a-COOH + 2NH3 — HaN+OOC-(CHz2)s-COO~NHa+

o Dehydration: The diammonium adipate salt is then heated, causing it to lose two molecules
of water in a dehydration reaction to form adipimide. This step is typically the rate-limiting
step and is often catalyzed.
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o HaN*+*OOC-(CH2)a-COO-NHa* - H2NCO-(CHz2)a-CONHz + 2H20

This process is a key part of the larger industrial synthesis of adiponitrile, where adipimide is
further dehydrated.[1][2] An alternative laboratory and commercial method involves treating
dimethyl adipate with concentrated ammonia.[3][4]
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Figure 1: Reaction pathway for adipimide synthesis.

Quantitative Data and Key Parameters

The kinetics of the ammoniation of adipic acid have been studied, particularly in the context of
adiponitrile production where adipimide is a key intermediate. The reaction rate is significantly
influenced by temperature, catalyst concentration, and the concentration of adipic acid itself.
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Phosphoric acid is an effective catalyst, reducing the activation energy required for the
dehydration steps.[5] Studies indicate that an optimal catalyst concentration is around 0.2%
(mass) of phosphoric acid; increasing the concentration beyond this point does not significantly
accelerate the reaction rate.[1] The reaction kinetics are complex, shifting from a mass-
transfer-controlled regime to a reaction-controlled one as the concentration of adipic acid
decreases.[2][5]

Parameter Condition Value Reference

Temperature Range Reaction Temperature 210 - 260 °C [5]
Phosphoric Acid

Catalyst 0.2% (mass) [11[5]
(H3POa)

] w.r.t. Adipic Acid (High ]
Reaction Order First-Order [2][5]
Conc. =2 0.1 mol-L7%)

) w.r.t. Adipic Acid (Low
Reaction Order Second-Order [2][5]
Conc. < 0.1 mol-L™1)

Activation Energy Mass Transfer Control ~ 42.9 kJ-mol~1 [5]
Activation Energy Reaction Control 52.7 kJ-mol—1 [5]
Reaction Order w.r.t. Ammonia First-Order [5]

Experimental Protocols

This section provides a detailed, representative methodology for the synthesis of adipimide
from adipic acid and ammonia in a laboratory setting.

Materials and Equipment:

e High-pressure reactor (e.g., Parr reactor) equipped with a mechanical stirrer, gas inlet/outlet,
thermocouple, and pressure gauge

o Heating mantle with temperature controller

» Adipic acid (99% purity)
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Anhydrous ammonia gas

Phosphoric acid (85%)

Filtration apparatus (Buchner funnel)

Standard laboratory glassware

Recrystallization solvent (e.g., water or ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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